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Compound of Interest

Compound Name: 1,3-Bis(3-aminophenoxy)benzene

Cat. No.: B075826 Get Quote

For researchers and professionals in drug development and material science, the selection of

high-performance polymer films is critical for a myriad of applications, from sterile packaging to

implantable devices. This guide provides a detailed comparison of the mechanical properties of

films derived from 1,3-Bis(3-aminophenoxy)benzene (APB-133) against two commercially

available high-performance polyimide films: Kapton® HN and Upilex®-S.

Data Presentation: A Side-by-Side Comparison
The following tables summarize the key mechanical properties of polyimide and polyamide

films derived from APB-133 and its analogs, alongside the properties of Kapton® HN and

Upilex®-S for a comprehensive comparison.

Table 1: Mechanical Properties of Polyimide Films
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Polymer
Composition

Tensile
Strength (MPa)

Tensile
Modulus (GPa)

Elongation at
Break (%)

Reference

APB-133 Based

Polyimides

Polyimide from

APB-133 and

3,3',4,4'-

biphenyltetracarb

oxylic

dianhydride

(BPDA)

Not Specified Not Specified Not Specified [1]

Polyimide from

APB-133 and

Pyromellitic

Dianhydride

(PMDA)

Not Specified Not Specified Not Specified [2]

Alternative High-

Performance

Polyimide Films

Kapton® HN (25

µm)
231 2.5 72 [3][4][5][6][7]

Upilex®-S (25

µm)
520 9.1 Not Specified [8][9][10][11]

Polyimide from

2,6-bis(m-

aminophenoxy)b

enzoyl

naphthalene and

various

dianhydrides

35-56 0.9-1.1 4.4-7.0 [12]

Polyimides from

various diamines

and dianhydrides

94-120 1.85-2.18 7-15 [13]
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Table 2: Mechanical Properties of Polyamide Films

Polymer
Composition

Tensile
Strength (MPa)

Tensile
Modulus (GPa)

Elongation at
Break (%)

Reference

APB-133 Analog

Based

Polyamides

Polyamide from

4-(1-

adamantyl)-1,3-

bis(4-

aminophenoxy)b

enzene and

various diacids

77-92 1.5-2.5 Not Specified [14]

Alternative

Aromatic

Polyamides

Polyamides from

4-[4-(1-methyl-1-

phenylethyl)phen

oxy]-1,3-diamino

benzene and

diacid chlorides

79-93 1.7-2.6 9-15 [15]

Experimental Protocols
The mechanical properties cited in this guide are primarily determined through tensile testing.

The following is a detailed methodology for this key experiment, based on the widely

recognized ASTM D882 standard.

Tensile Testing of Thin Polymer Films (ASTM D882)
1. Objective: To determine the tensile properties of thin plastic sheeting, including tensile

strength, tensile modulus, and elongation at break.
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2. Apparatus:

Universal Testing Machine (UTM): Equipped with a suitable load cell for the expected
breaking force of the films.
Grips: Pneumatic or mechanical grips with flat, smooth, or serrated faces to securely hold
the film specimen without causing premature failure.
Extensometer (optional): For precise strain measurement, particularly for determining
modulus.
Micrometer: To accurately measure the thickness of the film specimens.
Specimen Cutter: A die cutter or other device to prepare uniform rectangular or dog-bone
shaped specimens.

3. Specimen Preparation:

Cut film samples into uniform strips. A typical specimen size is 25 mm in width and 150 mm
in length.[3]
Measure the thickness of each specimen at several points along the gauge length and
calculate the average thickness.
Condition the specimens at a standard laboratory atmosphere of 23 ± 2°C and 50 ± 5%
relative humidity for a minimum of 40 hours prior to testing.

4. Test Procedure:

Set the initial grip separation on the UTM. A common gauge length is 100 mm.[6]
Mount the specimen in the grips, ensuring it is aligned vertically and centered within the
grips.
Set the crosshead speed (rate of grip separation). A typical speed is 50 mm/min.[3][6]
Start the test and record the load and elongation data until the specimen ruptures.
Conduct at least five tests for each sample to ensure statistical significance.

5. Data Analysis:

Tensile Strength: The maximum stress applied to the specimen before it breaks, calculated
by dividing the maximum load by the original cross-sectional area of the specimen.
Tensile Modulus (Young's Modulus): A measure of the stiffness of the material, calculated
from the slope of the initial linear portion of the stress-strain curve.
Elongation at Break: The percentage increase in length of the specimen at the point of
rupture, calculated by dividing the extension at break by the initial gauge length and
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multiplying by 100.

Visualizing the Process: From Monomer to
Mechanical Data
To better understand the workflow from polymer synthesis to the acquisition of mechanical

property data, the following diagrams created using Graphviz illustrate the key stages.
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Caption: Experimental workflow from monomer synthesis to mechanical property analysis.

The relationship between the chemical structure of the diamine and the resulting mechanical

properties of the polyimide film is a key consideration for material design. The following

diagram illustrates this structure-property relationship.
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Chemical Structure of Diamine

Resulting Mechanical Properties

1,3-Bis(3-aminophenoxy)benzene
(APB-133)
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Caption: Influence of APB-133's chemical structure on film mechanical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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